Cas no 392237-03-5 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide
• CAS No: 392237-03-5
• MF: C₁₂H₁₂Cl₂N₂OS₂
• MW: 335.272478103638
• CID: 6460509
• Update Time: 2025-06-08

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)pentanamide
• Pentanamide, N-[4-(2,5-dichloro-3-thienyl)-2-thiazolyl]-

• Inchi： 1S/C12H12Cl2N2OS2/c1-2-3-4-10(17)16-12-15-8(6-18-12)7-5-9(13)19-11(7)14/h5-6H,2-4H2,1H3,(H,15,16,17)
• InChI Key： YHAJWIAZQDSSTA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=C(Cl)SC=2Cl)=CS1)(=O)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide

Professional Introduction to N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide (CAS No. 392237-03-5)

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 392237-03-5, belongs to a class of molecules that incorporate both thiophene and thiazole rings, which are well-known for their biological activity and potential therapeutic applications. The presence of chlorine substituents at the 2 and 5 positions of the thiophene ring enhances its reactivity and interaction with biological targets, making it a promising candidate for further investigation.

The structural framework of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide consists of a pentanamide side chain attached to a thiazole ring, which is further linked to a 2,5-dichlorothiophene moiety. This arrangement creates a molecule with multiple potential sites for interaction with biological systems. The thiazole ring is particularly interesting as it is a core structure found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The dichlorothiophene component adds an additional layer of complexity, potentially influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide exemplifies this principle by incorporating structural elements that have been shown to enhance biological activity. For instance, the chlorine atoms in the thiophene ring can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets such as enzymes or receptors. The thiazole ring, on the other hand, can engage in π-stacking interactions or participate in redox processes, further contributing to the compound's potential bioactivity.

In the context of current research, there is growing interest in developing small molecules that can modulate inflammatory pathways. The thiazole-pentanamide scaffold present in N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide has been explored for its potential anti-inflammatory properties. Studies have demonstrated that thiazole derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The addition of a pentanamide group may further enhance these effects by improving binding affinity or metabolic stability. This makes N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide a valuable candidate for further investigation in the development of anti-inflammatory therapies.

Another area of interest is the use of heterocyclic compounds as scaffolds for anticancer agents. The structural features of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide make it a promising candidate for this application. Research has shown that thiophene and thiazole derivatives can exhibit cytotoxic effects against various cancer cell lines by interfering with critical cellular processes such as DNA replication and cell division. The chlorine substituents may play a role in enhancing these effects by increasing the compound's ability to cross cell membranes or by modulating its interactions with intracellular targets. Furthermore, the pentanamide group could contribute to improved solubility and bioavailability, which are essential factors for effective anticancer drug development.

The synthesis of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpentanamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted thiophene and thiazole derivatives followed by amide bond formation with pentanoyl chloride or another suitable acylating agent. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more feasible to explore their biological potential.

In conclusion, N-4-(2,5-dichlorothiophen-3-yll)-1,3-*thiazol*-2-ylpentanamide (CAS No. 39237-03-5) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of thiophene, thiazole, and amidine functionalities makes it a versatile scaffold for developing novel therapeutic agents. Current research suggests that this compound may have significant utility in modulating inflammatory pathways and exhibiting cytotoxic effects against cancer cells. Further investigation into its biological activity and pharmacokinetic properties will be essential to determine its full potential as a lead compound for drug development.